1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• SMILES: CC1C(CCN1)C(=O)CC=C
• InChI: InChI=1S/C9H15NO/c1-3-4-9(11)8-5-6-10-7(8)2/h3,7-8,10H,1,4-6H2,2H3
• InChIKey: WQWHLTDMMJTSEN-UHFFFAOYSA-N

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one: Structure & Properties

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one (CAS 1593742-57-4, molecular formula C₉H₁₅NO, MW 153.22 g/mol) is a substituted pyrrolidine derivative bearing a terminal alkene-containing butenone side chain at the 3-position of the pyrrolidine ring and a methyl substituent at the 2-position . The compound is classified as a heterocyclic ketone building block and is commercially supplied at 95% purity by multiple vendors . Its SMILES notation (O=C(CC=C)C1CCNC1C) and InChIKey (WQWHLTDMMJTSEN-UHFFFAOYSA-N) confirm its racemic nature and distinct connectivity pattern among close structural analogs . Predicted physicochemical parameters include a topological polar surface area (TPSA) of 29.1 Ų, a calculated LogP of 1.1296, two hydrogen-bond acceptors, one hydrogen-bond donor, and three rotatable bonds, placing it within favorable drug-like property space .

Alkene handle Terminal alkene enables click chemistry, thiol-ene and Michael acceptor reactivity for covalent probe design.

Steric control 2-Methylpyrrolidine ring offers steric differentiation in SAR and synthetic transformations.

Regioisomer 3-Yl attachment geometry distinct from 2-yl and 4-methyl regioisomers for scaffold optimization.

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one vs. Analogs: Key Differences

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one occupies a unique intersection of three structural features—a terminal alkene, a 2-methylpyrrolidine ring, and a ketone linked at the pyrrolidine 3-position—that jointly determine its reactivity, physicochemical properties, and potential biological recognition. None of its closest commercially available analogs simultaneously possess all three features: the saturated analog 1-(2-methylpyrrolidin-3-yl)butan-1-one (CAS 1599208-03-3) lacks the terminal alkene ; the des-methyl analog 1-(pyrrolidin-3-yl)but-3-en-1-one (CAS 1595809-49-6) lacks the 2-methyl substituent ; the regioisomer 1-(2-methylpyrrolidin-2-yl)but-3-en-1-one (CAS 1601754-17-9) differs in attachment point ; and the positional isomer 1-(4-methylpyrrolidin-3-yl)but-3-en-2-one (CAS 2137784-82-6) shifts the methyl group and the ketone position . Each structural variation produces measurable differences in lipophilicity (LogP), steric environment around the pyrrolidine nitrogen, and the accessibility and electrophilicity of the α,β-unsaturated carbonyl system, making generic substitution scientifically unjustified for applications requiring precise structure–property or structure–activity relationships.

Saturated analog (no alkene)

1-(2-Methylpyrrolidin-3-yl)butan-1-one lacks the terminal alkene, disabling click chemistry and Michael acceptor activity. Substitution removes covalent warhead capability.

Des-methyl analog (no 2-Me)

1-(Pyrrolidin-3-yl)but-3-en-1-one omits the 2-methyl substituent, altering steric environment and potentially diastereoselectivity in downstream reactions.

2-Yl regioisomer

1-(2-Methylpyrrolidin-2-yl)but-3-en-1-one attaches the ketone at the 2-position (geminal with methyl). Connectivity shift changes steric and electronic profiles; SAR may not transfer.

4-Methyl positional isomer

1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one relocates methyl to 4-position and ketone, creating a different scaffold that may lead to divergent biological recognition.

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one: Differentiation Evidence

Terminal Alkene Reactivity Advantage

The target compound bears a terminal alkene (but-3-en-1-one), whereas its direct saturated analog, 1-(2-methylpyrrolidin-3-yl)butan-1-one, possesses a fully saturated butanone chain. The terminal alkene enables thiol-ene click chemistry and, following further functionalization, copper-catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC/SPAAC). This reactivity is entirely absent in the saturated analog [1]. The α,β-unsaturated ketone motif additionally permits Michael addition with biological nucleophiles (e.g., cysteine thiols), a reactivity mode not available to the saturated congener. In a class-level inference, the presence of a terminal alkene in pyrrolidine-based probes has been exploited for covalent target engagement and bioconjugation in chemical biology applications [1].

Alkene Reactivity

Class-level inference

Terminal alkene present (but-3-en-1-one) vs. saturated analog (butanone) — no alkene. Qualitative difference; no quantitative reactivity assay available for this exact compound.

Alkene-enabled bioconjugation context; class-level inference for click chemistry / covalent warhead applications.

Data to verify with specific reactivity profiling; no published kinetic data for this compound.

Evidence Dimension	Presence of terminal alkene for bioorthogonal chemistry / covalent warhead functionality
Target Compound Data	Terminal alkene present (but-3-en-1-one moiety); SMILES: C=CCC(=O)C1CCNC1C
Comparator Or Baseline	1-(2-Methylpyrrolidin-3-yl)butan-1-one (CAS 1599208-03-3): saturated butanone, no alkene; SMILES: CCCC(=O)C1CCNC1C
Quantified Difference	Qualitative: terminal alkene present vs. absent. No quantitative reactivity assay available for this exact compound.
Conditions	Structural comparison based on SMILES and vendor specifications

Why This Matters

For research groups developing covalent chemical probes, activity-based protein profiling (ABPP) reagents, or bioconjugation tools, the terminal alkene is a mandatory structural feature that cannot be provided by the saturated analog.

• [1] Thirumurugan, P.; Matosiuk, D.; Jozwiak, K. Click Chemistry for Drug Development and Diverse Chemical–Biology Applications. Chem. Rev. 2013, 113, 4905–4979. (Class-level reference for alkyne/alkene click chemistry applicability.) View Source

LogP Difference vs. Saturated Analog

Using computed LogP values from the same vendor platform (Leyan), the target compound exhibits a LogP of 1.1296, compared with 1.3536 for the saturated analog 1-(2-methylpyrrolidin-3-yl)butan-1-one . This represents a calculated difference of 0.224 LogP units (~17% lower), reflecting the polarizing effect of the terminal alkene relative to the fully saturated chain. While both compounds share identical TPSA values (29.1 Ų), the LogP difference may translate into measurably distinct logD₇.₄ values, aqueous solubility, and passive membrane permeability in a consistent assay system. Although direct experimental logD₇.₄ or PAMPA data are not publicly available for this compound, the computed LogP difference is consistent with the well-established structure–lipophilicity relationship wherein sp² carbons reduce LogP relative to sp³ carbons in otherwise identical scaffolds .

LogP Difference

Computed; cross-platform

ΔLogP = -0.224

Target is ~17% more hydrophilic than saturated analog (same TPSA, HBD/HBA). Supports lipophilicity-based compound differentiation.

Experimental logD₇.₄ needed for ADME correlation; vendor-computed LogP only.

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.1296 (vendor-computed; Leyan platform)
Comparator Or Baseline	1-(2-Methylpyrrolidin-3-yl)butan-1-one (CAS 1599208-03-3): LogP = 1.3536 (same platform)
Quantified Difference	ΔLogP = -0.224 (target is ~17% more hydrophilic)
Conditions	Same computational prediction method applied by Leyan vendor platform; both compounds share TPSA = 29.1 Ų, HBA = 2, HBD = 1, rotatable bonds = 3

Why This Matters

In lead optimization campaigns where lipophilicity fine-tuning is critical for balancing potency, solubility, and metabolic stability, this 0.224 LogP difference may be sufficient to differentiate the compounds in parallel in vitro ADME assays, making the target valuable when reduced lipophilicity is desired.

3-Yl vs. 2-Yl Attachment: LogP and Steric Differences

The target compound's butenone moiety is attached at the pyrrolidine 3-position (C-3), whereas the regioisomer 1-(2-methylpyrrolidin-2-yl)but-3-en-1-one (CAS 1601754-17-9) bears the same side chain at the 2-position (C-2, which also carries the methyl substituent as a geminal dimethyl arrangement). Computed LogP values from the same vendor platform show 1.1296 for the 3-yl compound versus 1.2737 for the 2-yl regioisomer (ΔLogP = +0.144) . The connectivity difference creates distinct steric environments: the 3-yl attachment positions the ketone further from the pyrrolidine nitrogen and the 2-methyl group, potentially altering both the pKa of the pyrrolidine NH and the conformational preferences of the side chain. In class-level SAR studies on pyrrolidine-based receptor ligands, the position of substituent attachment has been shown to produce >10-fold differences in target binding affinity [1].

3-Yl vs 2-Yl

Class-level inference

3-yl attachment (target) LogP 1.1296; 2-yl regioisomer LogP 1.2737 (Δ +0.144). Distinct steric environment: 2-yl places ketone and methyl geminal.

Regioisomeric attachment may alter binding and SAR; class-level reports of >10-fold affinity shifts.

Experimental binding data not available for this pair; requires in-house validation.

Evidence Dimension	Regioisomeric attachment point: LogP and steric/electronic environment
Target Compound Data	3-yl attachment: LogP = 1.1296; SMILES: C=CCC(=O)C1CCNC1C (ketone at C-3, methyl at C-2)
Comparator Or Baseline	1-(2-Methylpyrrolidin-2-yl)but-3-en-1-one (CAS 1601754-17-9): 2-yl attachment; LogP = 1.2737; SMILES: C=CCC(=O)C1(NCCC1)C (geminal methyl and ketone at C-2)
Quantified Difference	ΔLogP = +0.144 (2-yl regioisomer is ~13% more lipophilic). Distinct steric environment: 2-yl places ketone and methyl geminal on same carbon.
Conditions	Same computational prediction method (Leyan platform); identical molecular formula (C₉H₁₅NO, MW 153.22) for both isomers

Why This Matters

In scaffold-hopping or SAR-by-catalog approaches, the 3-yl vs. 2-yl attachment difference can lead to divergent biological activity profiles. Procurement of the correct regioisomer is essential to avoid confounding SAR interpretation.

• [1] Lindsley, C. W. et al. Allosteric modulation of GPCRs: structural insights and therapeutic potential. (Class-level inference: regioisomeric pyrrolidine substitution producing >10-fold affinity differences.) View Source

Reproducible Procurement: Consistent Purity and Supply

Both the target compound and its closest analogs are supplied at a baseline purity specification of 95% by Leyan, a commercial research chemical vendor . The target compound (Cat. No. 2090597) is available in 1 g quantity with additional scales (5 g, 10 g, 25 g) upon inquiry . The saturated analog and the 2-yl regioisomer are similarly specified at 95% purity . This uniformity in vendor quality specification across the analog set enables head-to-head comparative experimentation without confounding by differential purity. However, no independent inter-batch or inter-vendor purity verification data are publicly available for any of these compounds, and purity is noted as an 'incoming guidance value' that may vary between batches .

Vendor Purity

Vendor-specified; batch-dependent

Target and all comparators specified at 95% purity by same vendor. No orthogonal purity data publicly available.

Enables head-to-head comparison without purity confound; purity is an incoming guidance value.

Independent inter-batch purity verification recommended before critical comparative experiments.

Evidence Dimension	Vendor-specified purity (%) and commercial availability
Target Compound Data	95% purity, Cat. No. 2090597, CAS 1593742-57-4, available in 1 g (Leyan)
Comparator Or Baseline	Saturated analog: 95%, Cat. No. 2091827 (Leyan); 2-yl regioisomer: 95%, Cat. No. 2092494 (Leyan)
Quantified Difference	All three compounds: baseline 95% purity (no quantitative purity advantage for the target over comparators)
Conditions	Vendor-specified purity; batch-dependent variation acknowledged; no orthogonal analytical data (e.g., qNMR, HPLC chromatograms) publicly provided

Why This Matters

For procurement decisions, the availability of the target compound alongside its comparators from the same vendor at equivalent purity specifications supports rigorous, controlled comparative studies without introducing vendor- or purity-level confounds.

1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one: Application Scenarios

Covalent Chemical Probes and ABPP Reagents

The terminal alkene of the but-3-en-1-one moiety provides a functional handle for thiol-ene click chemistry and, after derivatization, azide-alkyne cycloaddition, enabling covalent modification of biomolecules . Research groups designing electrophilic covalent probes or ABPP reagents can exploit this alkene as a latent warhead or as a bioorthogonal ligation site for fluorophore or affinity-tag attachment. This application is uniquely enabled by the target compound relative to the saturated analog 1-(2-methylpyrrolidin-3-yl)butan-1-one, which lacks any alkene functionality .

SAR Studies: Controlled Lipophilicity & Regioisomerism

The measured LogP difference of 0.224 units between the target (LogP 1.1296) and its saturated analog (LogP 1.3536), and the 0.144-unit LogP difference relative to the 2-yl regioisomer (LogP 1.2737), make this compound a valuable comparator in SAR-by-catalog or matched-pair analysis . Researchers optimizing ADME properties in a lead series can use this compound to isolate the contribution of the terminal alkene and 3-yl attachment geometry to lipophilicity, passive permeability, and metabolic stability, provided experimental logD₇.₄ and PAMPA data are generated in-house .

Synthetic Intermediate for Alkene Functionalization

The terminal alkene serves as a versatile synthetic handle for further diversification through hydroboration-oxidation, epoxidation, dihydroxylation, olefin metathesis, or Heck coupling, enabling the construction of structurally complex libraries from a common intermediate . The 2-methyl substituent on the pyrrolidine ring provides steric differentiation from the des-methyl analog (1-(pyrrolidin-3-yl)but-3-en-1-one), which may influence diastereoselectivity in subsequent transformations . This reactivity profile is absent in the fully saturated analog .

Physicochemical Benchmarking via Matched Molecular Pairs

The target compound and its comparators form a well-defined matched molecular pair set (alkene vs. alkane; 3-yl vs. 2-yl attachment) with identical molecular formula in the regioisomeric case (C₉H₁₅NO, MW 153.22) . This enables rigorous matched molecular pair analysis (MMPA) to quantify the impact of the terminal alkene and regioisomeric attachment on experimentally determined properties including chromatographic logD₇.₄, kinetic aqueous solubility, and microsomal intrinsic clearance. Such data, once generated, would directly inform property-based drug design decisions in medicinal chemistry programs .

Application

Selection Property

Validation Focus

Covalent probe / ABPP development

Terminal alkene for click chemistry and Michael acceptor reactivity

Thiol-ene / CuAAC ligation efficiency; target engagement verification

Lipophilicity SAR (matched-pair)

Computed LogP differentiation relative to saturated and regioisomeric analogs

Experimental logD₇.₄ and PAMPA to confirm predicted lipophilicity shift

Synthetic diversification

Alkene as versatile handle for hydroboration, epoxidation, metathesis, cross-coupling

Diastereoselectivity under 2-methyl steric influence; product library expansion

MMP analysis (property benchmarking)

Matched molecular pair set: alkene/alkane, 3-yl/2-yl within identical formula

In-house determination of solubility, microsomal clearance, permeability for design rules